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Compound of Interest

Compound Name: Iodomethyl methyl ether

Cat. No.: B079887 Get Quote

Introduction
The protection of hydroxyl groups is a critical strategy in multi-step organic synthesis,

particularly in the fields of pharmaceutical and natural product chemistry. For sterically hindered

secondary alcohols, where traditional protecting group strategies may fail or provide low yields,

the methoxymethyl (MOM) ether serves as a robust and reliable choice. The use of

iodomethyl methyl ether (MOM-I), often generated in situ from chloromethyl methyl ether

(MOM-Cl) and a catalytic amount of sodium iodide, provides a highly reactive electrophile

capable of efficiently protecting these challenging substrates.[1] This document provides

detailed protocols for the protection of hindered secondary alcohols using in situ generated

MOM-I and subsequent deprotection.

Note on Safety: Chloromethyl methyl ether (MOM-Cl) is a known carcinogen.[1] All

manipulations should be performed in a well-ventilated fume hood with appropriate personal

protective equipment.

Reaction Schematics and Logical Workflow
The overall process involves the protection of a hindered secondary alcohol with MOM-I,

followed by a reaction on another part of the molecule, and subsequent deprotection to reveal

the original alcohol.
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In situ Generation of MOM-I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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